Cas no 88043-21-4 (trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester)

• Product Name: trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester
• CAS No: 88043-21-4
• MF: C₁₈H₂₅NO₇S
• MW: 399.458604574203
• MDL: MFCD02179383
• CID: 61135
• PubChem ID: 354334141
• Update Time: 2025-06-16

trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Boc-trans-4-Tosyloxy-L-proline methyl ester
• N-tert-Butyloxycarbonyl-O-p-toluenesulfonyl-L-proline methyl ester
• trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester
• N-(tert-Butoxycarbonyl)-trans-4-(p-toluenesulfonyloxy)-L-proline Methyl Ester
• N-Boc-trans-4-tosyloxy-L-proline methyl ester
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-(4-methylphenyl)sulfonyloxypyrrolidine-1,2-dicarboxylate
• <i>N<
• N-Boc-trans-4-(p-tosyloxy)-L-proline Methyl Ester
• (2S,4R)-1-tert-Butyl 2-Methyl 4-(Tosyloxy)pyrrolidine-1,2-dicarboxylate
• (4R)-4-TsO-N-Boc-Pro-OMe
• UKVKNGDXVREPDE-HIFRSBDPSA-N
• KSC659E9J
• C18H25NO7S
• ZB0888
• 1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S-trans)- (ZCI)
• 1-(1,1-Dimethylethyl) 2-methyl (2S,4R)-4-[[(4-methylphenyl)sulfonyl]oxy]-1,2-pyrrolidinedicarboxylate (ACI)
• tert-Butyl methyl (2S,4R)-4-[[(4-methylphenyl)sulfonyl]oxy]pyrrolidine-1,2-dicarboxylate
• 88043-21-4
• DB-360188
• 1-tert-Butyl 2-methyl (2S,4R)-4-[(4-methylbenzene-1-sulfonyl)oxy]pyrrolidine-1,2-dicarboxylate
• (2S,4R)-4-[[(4-Methylphenyl)sulfonyl]oxy]-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester; tert-Butyl Methyl (2S,4R)-4-[[(4-Methylphenyl)sulfonyl]oxy]pyrrolidine-1,2-dicarboxylate
• B5247
• (2S,4R)-4-[[(4-Methylphenyl)sulfonyl]oxy]-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
• CS-W009327
• AKOS016001244
• F17485
• SCHEMBL3182745
• DTXSID90540465
• 1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• (2S,4R)-4-(Toluene-4-sulfonyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• N-Boc-trans-4-(p-tosyloxy)-L-proline methyl ester, >=98% (HPLC)
• Boc-trans-4-Tosyloxy-L-prolinemethylester
• AC-24042
• MFCD02179383
• (2S, 4R)-4-(toluene-4-sulfonyloxy)-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 1-TERT-BUTYL 2-METHYL (2S,4R)-4-[(4-METHYLBENZENESULFONYL)OXY]PYRROLIDINE-1,2-DICARBOXYLATE
• DS-13419
• AKOS015856721

• MDL： MFCD02179383
• Inchi： 1S/C18H25NO7S/c1-12-6-8-14(9-7-12)27(22,23)26-13-10-15(16(20)24-5)19(11-13)17(21)25-18(2,3)4/h6-9,13,15H,10-11H2,1-5H3/t13-,15+/m1/s1
• InChI Key： UKVKNGDXVREPDE-HIFRSBDPSA-N
• SMILES： C(N1C[C@H](OS(C2C=CC(C)=CC=2)(=O)=O)C[C@H]1C(=O)OC)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 399.13500
• Monoisotopic Mass: 399.13517331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.265
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 520.5 °C at 760 mmHg
• Flash Point: 268.6 °C
• Solubility: Chloroform
• PSA: 107.59000
• LogP: 3.27000
• λmax: 274(CHCl3)(lit.)

trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：0-10°C

Additional information on trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester

Introduction to trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester (CAS No. 88043-21-4)

The compound trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester, identified by its CAS number 88043-21-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, often abbreviated as Boc-Tos-Pro-Ome, plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents.

As a derivative of L-proline, this compound features both a protecting group and a reactive site, making it highly versatile in synthetic applications. The Boc (tert-butyloxycarbonyl) group provides stability to the amino group, while the Tos (p-toluenesulfonyl) group introduces a leaving group that can be selectively removed under specific conditions. The methyl ester functionality at the carboxyl terminus further enhances its utility in peptide coupling reactions.

In recent years, there has been growing interest in the development of novel protease inhibitors due to their potential applications in treating various diseases, including cancer and infectious disorders. The structural motif found in trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester is particularly relevant in this context, as it can be used to design peptidomimetics that mimic the natural substrates of proteases.

One of the most notable applications of this compound is in the synthesis of HIV protease inhibitors. HIV protease is essential for the maturation of viral particles, and inhibiting its activity can significantly reduce viral replication. Researchers have leveraged the structural features of Boc-Tos-Pro-Ome to develop highly effective inhibitors that have been incorporated into antiretroviral therapies. For instance, derivatives of this compound have been shown to exhibit potent inhibitory activity against HIV protease with IC50 values in the nanomolar range.

The use of computational methods has also played a pivotal role in optimizing the design of these inhibitors. Molecular modeling studies have helped researchers understand the binding interactions between Boc-Tos-Pro-Ome derivatives and their target enzymes. These insights have led to the development of more refined inhibitors with improved pharmacokinetic properties.

In addition to protease inhibition, this compound has been explored for its potential in other therapeutic areas. For example, it has been used as a building block in the synthesis of compounds with anti-inflammatory properties. The ability to modify its structure allows for the creation of molecules that can selectively interact with inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

The synthesis of trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The protecting group chemistry is particularly critical, as any side reactions can lead to impurities that may affect downstream applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The growing demand for high-quality intermediates like Boc-Tos-Pro-Ome has spurred innovation in synthetic chemistry. Continuous flow reactors and automated synthesis platforms have been increasingly adopted to enhance production efficiency and reproducibility. These technologies not only improve yield but also reduce waste, aligning with the principles of green chemistry.

The role of this compound extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies rely on such intermediates to streamline their drug development pipelines. By incorporating well-characterized building blocks like Boc-Tos-Pro-Ome, they can accelerate the discovery and development of new therapeutics.

In conclusion, trans-N-tert-Butyloxycarbonyl-4-tosyloxy-L-proline Methyl Ester (CAS No. 88043-21-4) is a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features make it indispensable in the synthesis of protease inhibitors and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain at the forefront of drug discovery efforts.